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Compound of Interest

Compound Name: 4-(2-Thenoyl)pyridine

CAS No.: 21314-80-7

Cat. No.: B1313676 Get Quote

Executive Summary & Compound Architecture
4-(2-Thenoyl)pyridine (also known as pyridin-4-yl(thiophen-2-yl)methanone) is a diaryl ketone

featuring a pyridine ring and a thiophene ring linked by a carbonyl group.[1][2][3][4] Its solubility

behavior is governed by the interplay between the basic pyridine nitrogen, the lipophilic

thiophene ring, and the polar carbonyl moiety.

Physicochemical Basis[3][5][6][7][8]
CAS Number: 21314-80-7[2]

Molecular Formula: C₁₀H₇NOS

Molecular Weight: 189.23 g/mol

Key Functional Groups:

Pyridine Nitrogen: Acts as a hydrogen bond acceptor and a pH-switchable solubilizing

group (pKa ~5.2).

Thiophene Ring:[5] Contributes significant lipophilicity and

-
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stacking potential.

Carbonyl:[1] Increases polarity but does not provide hydrogen bond donation.

Solubility Profile
The following data categorizes solvents based on their interaction with 4-(2-Thenoyl)pyridine.

This profile is derived from structural analysis and standard process chemistry protocols for

diaryl ketones.

Table 1: Solubility in Common Solvents (25°C)
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Solvent Class Specific Solvent Solubility Status
Mechanistic
Rationale

Chlorinated
Dichloromethane

(DCM)
High (>100 mg/mL)

Excellent match for

the compound's

moderate polarity and

lack of H-bond

donors. Primary

extraction solvent.

Chloroform High

Similar to DCM; often

used for NMR

analysis.

Polar Aprotic DMSO High

Solubilizes via strong

dipole-dipole

interactions.

DMF High

Suitable for

nucleophilic

substitution reactions.

Acetone Good

Effective for dissolving

the ketone; often used

in crystallization

mixtures.

Esters Ethyl Acetate Moderate to Good

Good general solvent;

solubility decreases

significantly at low

temperatures (useful

for crystallization).

Alcohols Methanol / Ethanol
Temperature

Dependent

Moderate solubility at

RT; High at reflux.

Ideal for

recrystallization.

Aqueous Water (pH 7) Insoluble (<0.1

mg/mL)

Lack of H-bond

donors and lipophilic
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aromatic rings prevent

hydration.

Water (pH < 4) Soluble

Protonation of the

pyridine nitrogen

forms a water-soluble

pyridinium salt.

Hydrocarbons Hexanes / Heptane Insoluble

The compound is too

polar for non-polar

aliphatic chains. Used

as an anti-solvent.

Mechanistic Solubility & Purification Strategy
Understanding why the compound dissolves allows for the design of self-validating purification

systems.

The pH-Switch Mechanism
The most critical solubility feature of 4-(2-Thenoyl)pyridine is its pH-dependent solubility.

Neutral State (Organic Soluble): At pH > 6, the pyridine nitrogen is deprotonated. The

molecule is neutral and lipophilic, partitioning into organic solvents (DCM, EtOAc).

Cationic State (Water Soluble): At pH < 4 (e.g., 1M HCl), the nitrogen is protonated (

). The molecule becomes an ionic salt, partitioning into the aqueous phase.

This property enables a Chemical Filter purification strategy, allowing the removal of non-basic

impurities (e.g., thiophene analogs) and non-acidic impurities.

Diagram: Purification Logic Flow
The following diagram illustrates the logical flow for purifying 4-(2-Thenoyl)pyridine using its

solubility properties.
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Figure 1: Acid-Base Extraction Workflow for 4-(2-Thenoyl)pyridine Purification
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Experimental Protocols
Protocol A: Rapid Solubility Screening (Visual)
Use this protocol to quickly assess solvent suitability for new reactions.

Preparation: Weigh 10 mg of 4-(2-Thenoyl)pyridine into a 4 mL glass vial.

Addition: Add 100 µL of the test solvent (Target concentration: 100 mg/mL).

Observation:

Clear Solution: High Solubility.

Suspension: Low Solubility. Proceed to Step 4.

Dilution: Add solvent in 100 µL increments until dissolved or total volume reaches 2 mL (5

mg/mL).

Thermal Stress: If insoluble at RT, heat to boiling (using a heat gun or block). If it dissolves,

the solvent is a candidate for recrystallization.

Protocol B: Recrystallization (Purification)
Recommended Solvent System: Ethanol or Ethanol/Water.

Dissolution: Place crude 4-(2-Thenoyl)pyridine in a flask. Add minimum boiling Ethanol until

fully dissolved.

Filtration: If insoluble particulates remain, filter the hot solution through a pre-warmed glass

frit.

Nucleation: Allow the solution to cool slowly to room temperature.

Anti-Solvent (Optional): If crystallization is slow, add Water dropwise to the turbid point, then

cool to 4°C.

Isolation: Filter the crystals and wash with cold Hexane or cold aqueous Ethanol (1:1).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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